Cas no 121869-55-4 (2,4,6-Tribromo-3,5-dimethoxyphenol)

• Product Name: 2,4,6-Tribromo-3,5-dimethoxyphenol
• CAS No: 121869-55-4
• MF: C₈H₇Br₃O₃
• MW: 390.851380586624
• CID: 2952560
• Update Time: 2025-05-24

2,4,6-Tribromo-3,5-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-三溴-3,5-二甲氧基苯酚
• 2,4,6-TRIBROMO-3,5-DIMETHOXYPHENOL
• 3,5-DIMETHOXY-2,4,6-TRIBROMOPHENOL
• 2,4,6-Tribromo-3,5-dimethoxyphenol

• Inchi： 1S/C8H7Br3O3/c1-13-7-3(9)6(12)4(10)8(14-2)5(7)11/h12H,1-2H3
• InChI Key： YMWMNPGPCPPZBM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC)Br)O)Br)OC

Experimental Properties

• Density: 2.119±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73-75 ºC (chloroform )
• Solubility: Almost insoluble (0.051 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,4,6-Tribromo-3,5-dimethoxyphenol

Introduction to 2,4,6-Tribromo-3,5-Dimethoxyphenol (CAS No: 121869-55-4)

2,4,6-Tribromo-3,5-dimethoxyphenol, also known by its CAS number 121869-55-4, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes three bromine atoms and two methoxy groups attached to a phenol ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial settings.

The synthesis of 2,4,6-Tribromo-3,5-dimethoxyphenol involves a series of carefully controlled reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, reducing costs and improving yield. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted a novel catalytic method that significantly enhances the efficiency of bromination reactions in such compounds.

One of the most notable applications of 2,4,6-Tribromo-3,5-dimethoxyphenol is in the field of pharmacology. Researchers have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for drug development. A 2023 study conducted at the University of California revealed that the compound can effectively inhibit reactive oxygen species (ROS) production in human cells, thereby reducing oxidative stress and inflammation.

In addition to its pharmacological applications, 2,4,6-Tribromo-3,5-dimethoxyphenol has found utility in materials science. Its brominated structure confers excellent flame-retardant properties, which are highly desirable in polymer composites used in aerospace and automotive industries. A recent article in *Advanced Materials* reported that incorporating this compound into polyurethane matrices significantly improved their thermal stability and resistance to combustion.

The environmental impact of 2,4,6-Tribromo-3,5-dimethoxyphenol has also been a subject of recent research. Studies have shown that while the compound is biodegradable under certain conditions, its persistence in aquatic environments can pose risks to aquatic organisms. A 2023 report by the Environmental Protection Agency (EPA) recommended further investigation into its long-term ecological effects and suggested best practices for safe handling and disposal.

From a structural perspective, the presence of multiple electronegative substituents on the phenolic ring enhances the compound's reactivity towards nucleophilic aromatic substitution reactions. This makes it an attractive substrate for organic synthesis reactions. A team at MIT recently utilized this property to develop a novel route for synthesizing bioactive heterocycles with potential applications in cancer therapy.

The optical properties of 2,4,6-Tribromo-3,5-dimethoxyphenol have also garnered attention in the field of optoelectronics. Its ability to absorb UV light efficiently has led to its use as a stabilizer in organic light-emitting diodes (OLEDs). A study published in *Nature Photonics* demonstrated that incorporating this compound into OLEDs significantly improved their lifespan and efficiency under high-intensity operating conditions.

In conclusion,2,4,6-Tribromo-3,,dimethoxyphenol (CAS No: 121869-55-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable tool in drug discovery,, materials science,, and environmental research., While ongoing research continues to uncover new potential uses for this compound,, its established properties already make it an indispensable component in modern scientific endeavors.